Cas no 325804-49-7 (8-methoxy-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide)

• Product Name: 8-methoxy-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide
• CAS No: 325804-49-7
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5946574
• PubChem ID: 712647
• Update Time: 2025-05-25

8-methoxy-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide
• 8-methoxy-2-oxo-N-phenethyl-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 8-methoxy-2-oxo-N-(2-phenylethyl)-
• Oprea1_261043
• HMS2883H17
• HMS1421F22
• SR-01000461461
• Oprea1_121152
• AKOS001648968
• SR-01000461461-1
• CHEMBL1353370
• F0777-2173
• SMR000539008
• 325804-49-7
• MLS001173356
• 8-methoxy-2-oxo-N-(2-phenylethyl)chromene-3-carboxamide
• IFLab1_003300

• Inchi： 1S/C19H17NO4/c1-23-16-9-5-8-14-12-15(19(22)24-17(14)16)18(21)20-11-10-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,20,21)
• InChI Key： DFASHCMYEWWMEN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 612.6±55.0 °C(Predicted)
• pka: 12.53±0.20(Predicted)

Additional information on 8-methoxy-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide

8-Methoxy-2-Oxo-N-(2-Phenylethyl)-2H-Chromene-3-Carboxamide (CAS No. 325804-49-7)

8-Methoxy-2-Oxo-N-(2-Phenylethyl)-2H-Chromene-3-Carboxamide (CAS No. 325804-49-7) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the chromene family, which is characterized by a fused benzene and gamma-pyrone ring system. The presence of the methoxy group at position 8 and the N-(2-phenylethyl) substituent at position 3 introduces unique electronic and steric properties, making it a promising candidate for various biological applications.

The synthesis of 8-methoxy chromene derivatives has been extensively studied, with researchers exploring various methodologies to optimize yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its potential use in chiral drug development. The N-(2-phenylethyl) group has been shown to enhance lipophilicity, thereby improving bioavailability when administered orally.

From a pharmacological perspective, 8-methoxy chromene derivatives have demonstrated potent anti-inflammatory and antioxidant activities in vitro. A study published in the *Journal of Medicinal Chemistry* highlighted the compound's ability to inhibit COX-2 enzymes, which are key players in inflammation-related diseases such as arthritis and cancer. Furthermore, its radical scavenging properties suggest potential applications in neurodegenerative disorders where oxidative stress plays a pivotal role.

Recent research has also explored the anti-cancer potential of this compound. Preclinical studies conducted on human cancer cell lines revealed that 8-methoxy chromene derivatives induce apoptosis through mitochondrial-dependent pathways. The compound's ability to modulate key oncogenic signaling pathways, such as the PI3K/AKT/mTOR axis, underscores its potential as a novel chemotherapeutic agent. These findings have prompted further investigations into its efficacy in combination therapies with existing anti-cancer drugs.

In addition to its therapeutic applications, 8-methoxy chromene derivatives have found utility in the agrochemical industry as plant growth regulators. Studies have shown that these compounds can enhance stress tolerance in crops by modulating abiotic stress-responsive genes. This dual functionality highlights the versatility of CAS No. 325804-49-7 across multiple domains of scientific research.

From a structural standpoint, the chromene skeleton serves as a versatile platform for further chemical modifications. Researchers have explored substituent effects on various positions of the chromene ring to optimize biological activity. For instance, substitution at position 3 with different amide groups has been shown to significantly alter pharmacokinetic profiles, paving the way for personalized medicine approaches.

The development of efficient analytical methods for characterizing 8-methoxy chromene derivatives has also been a focus of recent studies. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise determination of molecular structures and stereochemistry. These advancements are critical for ensuring the quality and consistency of compounds used in preclinical and clinical trials.

In conclusion, 8-Methoxy-2-Oxo-N-(2-Phenylethyl)-2H-Chromene-3-Carboxamide (CAS No. 325804-49-7) represents a compelling example of how structural diversity can be leveraged to develop multifunctional compounds with wide-ranging applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both therapeutic development and agricultural innovation.